Cas no 2551118-11-5 (3-amino-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile dihydrochloride)

• Product Name: 3-amino-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile dihydrochloride
• CAS No: 2551118-11-5
• MF: C₉H₁₂Cl₂N₄
• MW: 247.12437915802
• MDL: MFCD32874751
• CID: 5657846
• PubChem ID: 155822296
• Update Time: 2025-06-27

3-amino-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27691988
• 2551118-11-5
• 3-Amino-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile;dihydrochloride
• 3-amino-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile dihydrochloride

• MDL： MFCD32874751
• Inchi： 1S/C9H10N4.2ClH/c10-3-8-7-1-2-12-4-6(7)5-13-9(8)11;;/h5,12H,1-2,4H2,(H2,11,13);2*1H
• InChI Key： NETLAKGFILHYPY-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC2C=NC(=C(C#N)C=2CC1)N

Computed Properties

• Exact Mass: 246.0439018g/mol
• Monoisotopic Mass: 246.0439018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.7Ų

Additional information on 3-amino-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile dihydrochloride

3-Amino-5,6,7,8-Tetrahydro-2,7-Naphthyridine-4-Carbonitrile Dihydrochloride: A Comprehensive Overview

The compound 3-amino-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile dihydrochloride (CAS No. 2551118-11-5) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with a fused bicyclic structure. The presence of the amino group (-NH₂) and the cyano group (-CN) in its structure introduces unique electronic properties and functional versatility.

Recent studies have highlighted the importance of naphthyridine derivatives in drug discovery and material science. The dihydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability under physiological conditions. Researchers have explored its potential as a building block for constructing bioactive molecules, such as kinase inhibitors and GPCR modulators. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against several oncogenic kinases.

The synthesis of 3-amino-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile dihydrochloride involves a multi-step process that includes cyclization reactions and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the production process. These methods not only improve yield but also reduce reaction time and energy consumption.

In terms of physical properties, this compound exhibits a melting point of approximately 240°C and is soluble in polar solvents such as water and methanol. Its UV-vis spectrum shows strong absorption bands in the ultraviolet region due to the conjugated π-system within the naphthyridine ring. This property makes it a promising candidate for applications in optoelectronic materials.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of this compound with high accuracy. Density functional theory (DFT) calculations reveal that the cyano group significantly enhances the electron-withdrawing effect on the aromatic ring, thereby increasing its reactivity towards electrophilic substitution reactions.

Moreover, this compound has shown potential in polymer chemistry as a monomer for synthesizing novel polymeric materials with tailored electronic properties. A 2023 study published in *Macromolecules* demonstrated that polymers incorporating this compound exhibit excellent thermal stability and conductivity.

In conclusion, 3-amino-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile dihydrochloride (CAS No. 2551118-11-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in drug discovery, material science, and organic synthesis.